N1-(3,4-dichlorophenyl)ethane-1,2-diamine hydrochloride
Overview
Description
N1-(3,4-dichlorophenyl)ethane-1,2-diamine hydrochloride, also known as N,N-dichlorodiphenyl ethane-1,2-diamine hydrochloride (DDEPDH), is a synthetic organic compound used in a variety of scientific research applications. It is a colorless, odorless, crystalline solid that is soluble in water, ethanol, and a variety of other solvents. DDEPDH has a variety of biochemical and physiological effects, and has been used in a number of laboratory experiments.
Mechanism of Action
DDEPDH acts as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting this enzyme, DDEPDH increases the amount of acetylcholine in the synaptic cleft, resulting in increased nerve impulse transmission.
Biochemical and Physiological Effects
DDEPDH has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to increase alertness and reduce fatigue, increase muscle strength, and improve learning and memory. It has also been shown to reduce anxiety, improve mood, and reduce the symptoms of depression.
Advantages and Limitations for Lab Experiments
One of the major advantages of using DDEPDH in laboratory experiments is that it is relatively inexpensive and easily obtainable. Additionally, it has a wide range of biochemical and physiological effects, making it useful for a variety of research applications. However, it is important to note that DDEPDH is toxic in large doses and can be dangerous if not handled properly.
Future Directions
The use of DDEPDH in scientific research is still in its early stages, and there is a great deal of potential for further exploration. Possible future directions include further studies of its biochemical and physiological effects, as well as studies of its potential therapeutic applications. Additionally, further research could be done to investigate the effects of environmental toxins on human health, and to explore the potential of DDEPDH as a drug delivery system. Finally, future research could explore the potential of DDEPDH as a tool for drug discovery and development.
Synthesis Methods
DDEPDH can be synthesized via a variety of methods, including the reaction of 3,4-dichloroaniline with ethylene diamine in aqueous hydrochloric acid. Other methods include the reaction of 3,4-dichloroaniline with ethylenediamine in aqueous hydrochloric acid, and the reaction of 3,4-dichloroaniline with ethylenediamine in anhydrous hydrochloric acid.
Scientific Research Applications
DDEPDH has been used in a variety of scientific research applications, including studies of the structure and function of enzymes, the study of protein synthesis and degradation, and studies of the structure and function of cell membranes. It has also been used in studies of the effects of drugs on the nervous system, and in studies of the effects of environmental toxins on human health.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N1-(3,4-dichlorophenyl)ethane-1,2-diamine hydrochloride involves the reaction of 3,4-dichloroaniline with ethylene diamine in the presence of hydrochloric acid.", "Starting Materials": [ "3,4-dichloroaniline", "ethylene diamine", "hydrochloric acid" ], "Reaction": [ "To a solution of 3,4-dichloroaniline (1.0 eq) in ethanol, add ethylene diamine (2.0 eq) and hydrochloric acid (2.0 eq).", "Heat the reaction mixture at reflux for 6 hours.", "Cool the reaction mixture to room temperature and filter the precipitated product.", "Wash the product with ethanol and dry under vacuum to obtain N1-(3,4-dichlorophenyl)ethane-1,2-diamine hydrochloride as a white solid." ] } | |
CAS RN |
2768326-94-7 |
Product Name |
N1-(3,4-dichlorophenyl)ethane-1,2-diamine hydrochloride |
Molecular Formula |
C8H11Cl3N2 |
Molecular Weight |
241.5 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
